![molecular formula C7H6BrNO2 B188816 2-Bromo-4-nitrotoluene CAS No. 7745-93-9](/img/structure/B188816.png)
2-Bromo-4-nitrotoluene
Overview
Description
2-Bromo-4-nitrotoluene is a nitrotoluene derivative with the molecular formula C7H6BrNO2 . It has an average mass of 216.032 Da and a monoisotopic mass of 214.958176 Da .
Synthesis Analysis
This compound can be synthesized by the regioselective bromination of o-nitrotoluene . Another method involves the bromination of p-nitrotoluene in the presence of iron powder . A detailed synthesis process can be found in the Organic Syntheses Procedure .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a bromine atom, a nitro group, and a methyl group . The IUPAC name for this compound is 2-bromo-1-methyl-4-nitrobenzene .Physical And Chemical Properties Analysis
This compound has a molecular weight of 216.03 g/mol . It has a XLogP3 value of 3.2, indicating its lipophilicity . It has no hydrogen bond donor count and has a hydrogen bond acceptor count of 2 .Scientific Research Applications
Bromination Processes
- 2-Bromo-4-nitrotoluene is used in bromination reactions. For instance, bromination of p-nitrotoluene in the presence of antimony tribromide results in the formation of p-nitrobenzyl bromide, a useful compound in organic synthesis (Cavill, 1946).
Synthesis of Derivatives
- It serves as a precursor in the synthesis of various derivatives. For example, 4-Bromo-2-chlorotoluene is synthesized from 4-bromo-2-nitrotoluene, which is an intermediate step in the production of important chemicals (Xue Xu, 2006).
Catalysis and Reactions
- The compound is involved in electrophilic bromination reactions. Studies have shown that barium tetrafluorobromate acts as a highly active brominating agent in its interaction with nitrobenzene and nitrotoluene, leading to pure bromo-nitrotoluene formation without the need for catalysts or harsh conditions (Sobolev et al., 2014).
Environmental Applications
- In environmental science, it's used in studies related to phytoremediation of soil contaminated with high concentrations of nitrotoluenes. Certain plants, combined with specific microbial strains, have shown the ability to reduce nitrotoluene levels in contaminated soils (Siciliano & Greer, 2000).
Biodegradation Studies
- Biodegradation of nitrotoluenes, including 2-nitrotoluene, has been extensively studied. Microorganisms have been used effectively to degrade these compounds, offering a method for environmental detoxification (Mulla et al., 2013).
Advanced Material Synthesis
- It is used in the synthesis of advanced materials such as Nolatrexed Dihydrochloride, a thymidylate synthase inhibitor, indicating its relevance in pharmaceutical research (Shi Hui-lin, 2008).
Spectroscopic and Theoretical Studies
- This compound is also studied in the context of vibrational spectroscopy and theoretical chemistry. Its molecular structures and vibrational spectra provide insights into its physical and chemical properties (Krishnakumar et al., 2013).
Safety and Hazards
While specific safety and hazard information for 2-Bromo-4-nitrotoluene is not available, chemicals of this nature are generally considered hazardous. They may have acute oral and dermal toxicity, and may cause skin corrosion/irritation and serious eye damage/eye irritation . They may also have specific target organ toxicity .
Mechanism of Action
Target of Action
2-Bromo-4-nitrotoluene is a nitrotoluene derivative . It primarily targets organic groups in chemical reactions, particularly in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond-forming reaction .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In the Suzuki–Miyaura coupling reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the Suzuki–Miyaura coupling reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The compound’s role in this pathway is critical for the successful formation of carbon–carbon bonds .
Pharmacokinetics
The mobile phase contains an acetonitrile (MeCN), water, and phosphoric acid .
Result of Action
The result of this compound’s action is the formation of new carbon–carbon bonds through the Suzuki–Miyaura coupling reaction . This leads to the synthesis of complex organic compounds .
Action Environment
The action of this compound is influenced by the reaction conditions. The success of the Suzuki–Miyaura coupling reaction, in which this compound plays a key role, originates from a combination of exceptionally mild and functional group tolerant reaction conditions . The compound is relatively stable, readily prepared, and generally environmentally benign .
properties
IUPAC Name |
2-bromo-1-methyl-4-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO2/c1-5-2-3-6(9(10)11)4-7(5)8/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFZFJQHXWJIBQV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20228163 | |
Record name | 2-Bromo-4-nitrotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20228163 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7745-93-9 | |
Record name | 2-Bromo-1-methyl-4-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7745-93-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-4-nitrotoluene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007745939 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Bromo-4-nitrotoluene | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=402166 | |
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Record name | 2-Bromo-4-nitrotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20228163 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-bromo-4-nitrotoluene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.918 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key structural characteristics of 2-Bromo-4-nitrotoluene, and how have researchers studied its vibrational properties?
A1: this compound is an aromatic compound featuring a benzene ring with bromine, nitro, and methyl substituents. While its molecular formula and weight aren't explicitly mentioned in the provided abstracts, its structure dictates these properties. Researchers have utilized techniques like Fourier-transform infrared (FT-IR) and Fourier-transform Raman (FT-Raman) spectroscopy to analyze its vibrational characteristics. [] They compared experimentally observed vibrational frequencies with those predicted theoretically using ab initio Hartree-Fock (HF) and density functional B3LYP methods, achieving good agreement. [] This approach provided insights into the molecule's geometry and how the bromine, nitrogen, and methyl groups influence the benzene ring's vibrations. []
Q2: Can you elaborate on the computational chemistry approaches used to study this compound and their significance?
A2: Researchers employed computational methods like ab initio Hartree-Fock (HF) and density functional theory (DFT) using the B3LYP functional and 6-311++G(d,p) basis set to investigate this compound. [] These methods enabled the calculation of various molecular properties including optimized geometry, vibrational frequencies, infrared and Raman intensities, and thermodynamic parameters. [] Furthermore, analysis of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies suggested intramolecular charge transfer. [] These computational approaches provide valuable insights into the electronic structure and properties of the molecule, complementing experimental findings.
Q3: What is the known synthetic utility of this compound in chemical synthesis?
A3: this compound serves as a valuable starting material or intermediate in various chemical syntheses. For example, it acts as an intermediate in the synthesis of 2-bromo-3-methylbenzoic acid. [] This highlights its versatility in obtaining structurally diverse compounds with potential applications in different fields.
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